![molecular formula NH2Cl<br>ClH2N B081541 Chloramine CAS No. 10599-90-3](/img/structure/B81541.png)
Chloramine
Overview
Description
Chloramines are disinfectants used to treat drinking water. They are most commonly formed when ammonia is added to chlorine to treat drinking water . The primary purpose of chloramines is to protect water quality as it moves through pipes .
Synthesis Analysis
Chloramines are formed when free chlorine reacts with nitrogen-containing substances, such as ammonia and urea, present in chlorinated water sources . Monochloramine is prepared in pH-controlled reactions by the action of hypochlorous acid or chlorine on ammonia .
Molecular Structure Analysis
This compound, also known as N-chloro-p-toluenesulfonamide or Chloramide, is a chlorinated and deprotonated sulfonamide . It is not stable in the water dissolved form .
Chemical Reactions Analysis
Chloramines have been determined in water by amperometric titration. Free chlorine is titrated at a pH of 6.5–7.5, a range at which chloramines react slowly. Chloramines are then titrated in the presence of the correct amount of potassium iodide in the pH range 3.5–4.5 .
Physical And Chemical Properties Analysis
Chloramines are powerful oxidants whose high redox potentials can oxidize many compounds including iodide ions . Monothis compound, being more stable than chlorine, is suited to drinking water distribution systems to ensure water is microbiologically safe at customer taps .
Scientific Research Applications
Reference Material for Chlorine in Water : A study developed a certified reference material for active chlorine in water using N-chlorobenzenesulfonamide sodium salt trihydrate (chloramine B), assessing its purity and certified value through gas chromatography and oxidation–reduction titration. This research aids in standardizing chlorine measurements in water treatment facilities (Krasheninina et al., 2015).
Effects on Aquaculture : Research on rainbow trout exposed to this compound-T revealed morphological changes in gill epithelia, indicating its potential impact on fish health in aquaculture environments (Powell et al., 1995).
Impact on Water Distribution Systems : A study investigated the relationship between this compound concentration, heterotrophic bacteria, and specific Mycobacterium species in public water distribution systems. It found that heterotrophic bacteria and NTM counts increased as this compound concentrations decreased, highlighting the challenges in maintaining microbial control (Pfaller et al., 2021).
Blood Lead Levels and this compound : Research indicated that switching to chloramines in water treatment could lead to increased blood lead levels, especially in older housing. This suggests a trade-off between reducing carcinogenic by-products and potential lead exposure (Miranda et al., 2006).
This compound as a Mutagen : A study demonstrated that this compound can be a weak mutagen, as shown in experiments with Bacillus subtilis. This suggests potential genetic implications of this compound exposure (Shih & Lederberg, 1976).
Occupational Allergy to this compound : Research evaluated the effectiveness of the nasal challenge test in diagnosing respiratory allergy to this compound T, finding significant increases in eosinophils and basophils in nasal lavage fluid from patients with this compound T respiratory allergy (Pałczyński et al., 2003).
Mechanism of Action
The diverse nature of Chloramine-T, the sodium salt of N-chloro-p-toluenesulfonamide, abbreviated as CAT, acts as a source of halonium cation and nitrogen anion, and acts as both base and nucleophile. It reacts with a broad range of functional groups and brings divergent molecular transformations to synthetic chemistry .
Safety and Hazards
Exposure to chloramine gas can cause irritation to your eyes, nose, throat, and lungs. In high concentrations, it can lead to coma and death . Chloramines in the water, like dithis compound and trithis compound, irritate skin, eyes, and the respiratory tract (including the nose) when they off gas from the water and into the air above, particularly indoors .
Future Directions
Although the economic analysis for the Stage 2 D/DBP Rule produced by the EPA estimated that more than 50% of surface water systems would use chloramines as a secondary disinfectant, the switch to chloramination has been somewhat slower than expected . The future of chloramine use in water treatment will likely involve better management and operation of systems to minimize unintended consequences .
Properties
InChI |
InChI=1S/ClH2N/c1-2/h2H2 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDHHCQZDFGDHMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
NCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ClH2N, NH2Cl | |
Record name | CHLORAMINE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19968 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Chloramine | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Chloramine | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8023842, DTXSID00721369 | |
Record name | Chloramine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8023842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PUBCHEM_57347134 | |
Source | EPA DSSTox | |
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Molecular Weight |
51.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Chloramine is a colorless to yellow liquid with a strong pungent odor. (NTP, 1992) | |
Record name | CHLORAMINE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19968 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
Soluble (NTP, 1992), Soluble in water, alcohol and ether, SOL IN COLD WATER, ETHER; VERY SLIGHTLY SOL IN CARBON TETRACHLORIDE, BENZENE | |
Record name | CHLORAMINE | |
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URL | https://cameochemicals.noaa.gov/chemical/19968 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | CHLORAMINE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4293 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Mechanism of Action |
On dissolution of the chloramines in the epithelial lining fluid, hypochlorous acid, ammonia, and oxygen-radicals are generated, all of which act as irritants. /Chloramines/ | |
Record name | CHLORAMINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4293 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
YELLOW LIQUID, Colorless liquid | |
CAS No. |
10599-90-3, 12190-75-9 | |
Record name | CHLORAMINE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19968 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Monochloramine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10599-90-3 | |
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Record name | Chloramine | |
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Record name | Chloramine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8023842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PUBCHEM_57347134 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00721369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CHLORAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KW8K411A1P | |
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Record name | CHLORAMINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4293 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
-87 °F (NTP, 1992), -66 °C | |
Record name | CHLORAMINE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19968 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | CHLORAMINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4293 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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